Cas no 2227897-43-8 (tert-butyl N-{1-(2R)-2-aminopropylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-(2R)-2-aminopropylcyclohexyl}carbamate
• CAS No: 2227897-43-8
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5998940
• PubChem ID: 165622930
• Update Time: 2025-05-05

tert-butyl N-{1-(2R)-2-aminopropylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(2R)-2-aminopropylcyclohexyl}carbamate
• 2227897-43-8
• tert-butyl N-{1-[(2R)-2-aminopropyl]cyclohexyl}carbamate
• EN300-1884374

• Inchi： 1S/C14H28N2O2/c1-11(15)10-14(8-6-5-7-9-14)16-12(17)18-13(2,3)4/h11H,5-10,15H2,1-4H3,(H,16,17)/t11-/m1/s1
• InChI Key： SQUDTQOORUBDRO-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(NC1(C[C@@H](C)N)CCCCC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-(2R)-2-aminopropylcyclohexyl}carbamate

tert-butyl N-{1-(2R)-2-aminopropylcyclohexyl}carbamate: A Comprehensive Overview

CAS No 2227897-43-8, commonly referred to as tert-butyl N-{1-(2R)-2-aminopropylcyclohexyl}carbamate, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule is characterized by a cyclohexane ring substituted with a propylamine group at the 1-position, further modified by a tert-butyl carbamate moiety. This combination of functional groups imparts distinctive chemical and biological properties, making it a subject of extensive research.

The synthesis of tert-butyl N-{1-(2R)-2-aminopropylcyclohexyl}carbamate involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The introduction of the amino group at the 1-position is followed by subsequent modifications to install the tert-butyl carbamate group. Recent advancements in asymmetric synthesis have enabled the selective formation of the (2R) configuration, which is critical for optimizing the compound's pharmacokinetic properties.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its potential as a building block for developing bioactive molecules, particularly those targeting G-protein coupled receptors (GPCRs). The cyclohexane ring provides structural rigidity, while the amino group offers sites for further functionalization, enhancing its versatility in drug design.

In terms of biological activity, studies have demonstrated that tert-butyl N-{1-(2R)-2-aminopropylcyclohexyl}carbamate exhibits moderate affinity for certain GPCRs, suggesting its potential as a lead compound for therapeutic agents. However, further optimization is required to improve its potency and selectivity. Recent research has focused on modifying the substituents on the cyclohexane ring to enhance receptor binding and reduce off-target effects.

The stereochemistry of this compound plays a crucial role in its biological activity. The (2R) configuration ensures proper alignment of functional groups for receptor interaction, which is essential for achieving desired pharmacological effects. Enantiomeric excess (ee) has been achieved through advanced chiral resolution techniques, ensuring high purity and consistency in downstream applications.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and amine functionality make it a candidate for polymer synthesis and surface modification. Researchers are investigating its potential as a precursor for novel materials with tailored mechanical and electronic properties.

The development of efficient analytical methods for characterizing tert-butyl N-{1-(2R)-2-aminopropylcyclohexyl}carbamate has been another area of focus. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These methods are critical for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, CAS No 2227897-43-8 represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemical properties, and potential for functionalization make it an invaluable tool in modern chemistry and pharmacology. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.